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Introduction

Boc-Ahx-ol, with the IUPAC name tert-butyl N-(6-hydroxyhexyl)carbamate, is a valuable
bifunctional molecule utilized extensively in chemical synthesis and bioconjugation. Its structure
incorporates a hydroxyl (-ol) group and a carbamate-protected amine, making it an ideal linker
or spacer molecule in various applications, including peptide synthesis, drug development, and
affinity chromatography. This guide provides a comprehensive overview of its structure,
physicochemical properties, a detailed synthesis protocol, and a representative experimental
workflow.

Chemical Structure and IUPAC Name

The chemical structure of Boc-Ahx-ol consists of a six-carbon hexyl chain. At one terminus, a
hydroxyl group is present, and at the other, a primary amine is protected by a tert-
butoxycarbonyl (Boc) group.

Structure:

IUPAC Name:tert-butyl N-(6-hydroxyhexyl)carbamate|[1]
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Synonyms: 6-(tert-Butoxycarbonylamino)-1-hexanol, N-Boc-6-hydroxyhexylamine, Boc-Acp(6)-
ol[2]

Physicochemical and Quantitative Data

The key quantitative properties of Boc-Ahx-ol are summarized in the table below for easy
reference and comparison.

Property Value Reference
Molecular Formula C11H23NO3 [3]
Molecular Weight 217.31 g/mol [1]
Appearance Pale solid [2]
Melting Point 36-37 °C [2]
Boiling Point 333.8 °C at 760 mmHg [3]
SMILES CC(C)(C)OC(=0O)NCcceeeeco [1]
InChiKey BDLPJHZUTLGFON- o

UHFFFAOYSA-N

CAS Number 75937-12-1 [1]

Experimental Protocol: Synthesis of Boc-Ahx-ol

This section details the methodology for the synthesis of N-Boc-6-amino-1-hexanol (Boc-Ahx-

ol).[2]
Materials:

6-amino-1-hexanol

Di-tert-butyl dicarbonate (Boc anhydride)

Methylene chloride (DCM)

Ice bath
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e Magnetic stirrer and stir bar
e Round-bottom flask

» Rotary evaporator
Procedure:

e A solution of 50 g (0.43 mole) of 6-amino-1-hexanol in 350 mL of methylene chloride is
prepared in a round-bottom flask.

e The flask is chilled in an ice bath to 5 °C with continuous stirring.

» To the cooled solution, 98 mL (93.1 g, 0.43 mole) of di-tert-butyl dicarbonate is added over a
period of 5 minutes.

e The ice bath is removed, and the reaction mixture is stirred at room temperature overnight.
 After the reaction is complete, the solvent is removed in vacuo using a rotary evaporator.

e The resulting product is a pale solid, which is the crude tert-butyl N-(6-
hydroxyhexyl)carbamate.

Application Workflow: Use of Boc-Ahx-ol as a Linker
for Solid-Phase Synthesis

Boc-Ahx-ol is frequently employed as a linker to attach molecules to a solid support for
applications like solid-phase peptide synthesis or affinity chromatography. The following
diagram illustrates a typical workflow for immobilizing a ligand using Boc-Ahx-ol as a spacer.
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Workflow for Ligand Immobilization using Boc-Ahx-ol
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Workflow for ligand immobilization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b028197?utm_src=pdf-body-img
https://www.benchchem.com/product/b028197?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. tert-Butyl N-(6-hydroxyhexyl)carbamate | C11H23NO3 | CID 4146612 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. prepchem.com [prepchem.com]

3. lipids.alfa-chemistry.com [lipids.alfa-chemistry.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Boc-Ahx-ol: Structure,
Properties, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b028197#boc-ahx-ol-structure-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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